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Compound of Interest

Compound Name:
Methyl 1-

cyanocyclobutanecarboxylate

Cat. No.: B1328054 Get Quote

In-Depth Technical Guide: Methyl 1-
cyanocyclobutanecarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties

and relevant experimental methodologies for Methyl 1-cyanocyclobutanecarboxylate, a key

building block in synthetic organic chemistry, particularly in the development of novel

therapeutic agents.

Physicochemical Properties
The fundamental molecular attributes of Methyl 1-cyanocyclobutanecarboxylate are

summarized below.

Property Value Source

Molecular Formula C₇H₉NO₂ [1]

Molecular Weight 139.15 g/mol [1]
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Detailed experimental procedures are crucial for the successful application and study of Methyl
1-cyanocyclobutanecarboxylate. While specific protocols can vary based on the

experimental goals, the following outlines a general synthetic approach.

Synthesis of Methyl 1-cyanocyclobutanecarboxylate

A common method for the synthesis of Methyl 1-cyanocyclobutanecarboxylate involves the

reaction of a suitable starting material with a cyanide source, followed by esterification.

Disclaimer: The following is a generalized protocol and should be adapted and optimized based

on specific laboratory conditions and safety guidelines.

Materials:

Cyclobutanone

Potassium cyanide (KCN)

Ammonium chloride (NH₄Cl)

Methanol (CH₃OH)

Sulfuric acid (H₂SO₄)

Diethyl ether

Magnesium sulfate (MgSO₄)

Sodium bicarbonate (NaHCO₃)

Procedure:

Cyanohydrin Formation:

In a well-ventilated fume hood, dissolve potassium cyanide in water.

Cool the solution in an ice bath and slowly add a solution of ammonium chloride.

To this mixture, add cyclobutanone dropwise while maintaining the low temperature.
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Stir the reaction mixture for several hours to allow for the formation of the cyanohydrin

intermediate.

Esterification:

Carefully add concentrated sulfuric acid to methanol in a separate flask, ensuring the

mixture remains cool.

Add the cyanohydrin intermediate to the acidic methanol solution.

Heat the reaction mixture to reflux for several hours.

Monitor the reaction progress using an appropriate analytical technique (e.g., Thin Layer

Chromatography).

Work-up and Purification:

After the reaction is complete, cool the mixture and neutralize it with a saturated solution

of sodium bicarbonate.

Extract the product into diethyl ether.

Wash the organic layer with brine, dry it over anhydrous magnesium sulfate, and filter.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation or column chromatography to yield pure

Methyl 1-cyanocyclobutanecarboxylate.

Logical Workflow for Synthesis
The synthesis of Methyl 1-cyanocyclobutanecarboxylate can be visualized as a sequential

process, starting from commercially available precursors and proceeding through key chemical

transformations to yield the final product.
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Caption: Synthetic pathway for Methyl 1-cyanocyclobutanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1328054#molecular-weight-and-formula-of-methyl-1-
cyanocyclobutanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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